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Performance in Preclinical Cancer Models

The table below consolidates key experimental findings on IRDye 700DX-conjugated agents:

Cancer Cell Line /
Model

Targeting
Strategy

Key Findings on IRDye 700DX
Performance

Experimental
Context & Citation

U87MG (Human

glioblastoma)

Polymer

conjugated with
multiple cyclic

RGD peptides
(targeting αvβ3

integrin)

Higher cellular uptake and

phototoxicity vs. free dye; efficacy
augmented with increased

number of cRGD peptides (e.g.,
15 peptides) [1].

In vitro and

subcutaneous tumor
models; selective

accumulation and
prolonged retention in

tumors [1].

BT474 (Human

breast cancer)

Trastuzumab

antibody (targeting
HER2) [2]

Specific, high accumulation in

high HER2-expressing orthotopic
tumors (101 ± 7 %IA/g) [2].

Enabled clear tumor visualization
with micro-SPECT/CT and

fluorescence imaging [2].

Orthotopic breast

tumor model in mice;
used for imaging and

image-guided surgery
[2].

MCF-7 (Human

breast

Avidin-biotin

platform with anti-

Effectively targeted and killed

CD24low/CD44high CSC-like

In vitro assays

including viability,
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Cancer Cell Line /
Model

Targeting
Strategy

Key Findings on IRDye 700DX
Performance

Experimental
Context & Citation

adenocarcinoma) CD44 antibody
(targeting CSCs)

subpopulation; suppressed
neoplastic features like

tumorsphere formation and
invasion [3].

tumorsphere-
formation, and

Matrigel invasion [3].

HuH-7 (Human
hepatocellular

carcinoma)

Avidin-biotin
platform with anti-

CD133/anti-
EpCAM antibodies

Effectively targeted and
photokilled CD133+/EpCAM+

cancer stem cell-like side-
population (SP) cells [3].

In vitro assays; flow
cytometry used to

identify SP cells [3].

CHO (Engineered
cell lines)

Antibodies against
CEA or EpCAM

In co-culture, NIR light irradiation
specifically killed only the targeted

cells (e.g., CHO-CEA or CHO-
EpCAM), sparing off-target cells

[3].

In vitro proof-of-
concept study

demonstrating high
specificity of the

targeting platform [3].

MCF7 (HER2 low-

expressing)

Trastuzumab

antibody (targeting
HER2)

Significantly lower uptake in low

HER2-expressing orthotopic
tumors (1.2 ± 0.2 %IA/g)

compared to BT474 (high HER2)
[2].

Orthotopic breast

tumor model;
demonstrates

specificity of tracer for
its target [2].

Experimental Protocols for Key Applications

Here are the methodologies underlying the data in the guides, which you can adapt for your experiments.

1. Synthesis of Antibody-IRDye 700DX Conjugates This is a standard protocol for conjugating IRDye

700DX to a monoclonal antibody like trastuzumab [2]:

Antibody Preparation: Dialyze the antibody (e.g., trastuzumab) into PBS.

Conjugation: Incubate the antibody in 0.1 M NaHCO₃ buffer (pH 8.5-9.5) with a 3- to 10-fold molar
excess of IRDye 700DX NHS ester for 1-2 hours at room temperature, protected from light.

Purification: Remove unconjugated dye through extensive dialysis or using desalting columns (e.g.,
Zeba Spin Columns) into an appropriate buffer like 0.25 M NH₄AcO (pH 5.5).

Characterization: Determine the concentration and the average number of dye molecules per
antibody (degree of labeling) by measuring absorbance at 280 nm (protein) and 689 nm (IR700).
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2. In Vitro Phototoxicity and Specificity Assay This protocol assesses target-specific cell killing [3]:

Cell Seeding: Plate cells in chamber slides or multi-well plates.
Labeling:

Pre-label target cells with a biotinylated primary antibody.
Add IRDye 700DX-conjugated NeutrAvidin (AvIR).

Irradiation: Expose cells to NIR light at 690 nm (e.g., 3 J/cm²) using a calibrated LED system.
Viability Assessment: After incubation, use a LIVE/DEAD cell imaging kit. Live cells (green

fluorescence) and dead cells (red fluorescence) are counted using fluorescence microscopy.

3. In Vivo Imaging and Biodistribution This protocol is used to evaluate tracer accumulation in tumors [2]:

Animal Model: Establish orthotopic or subcutaneous tumor models in mice.

Tracer Injection: Administer the IRDye 700DX conjugate intravenously.
Imaging: At designated time points (e.g., 48 hours post-injection), perform fluorescence imaging

and/or micro-SPECT/CT (if radiolabeled) to visualize tumor accumulation.
Ex Vivo Analysis: After imaging, harvest tumors and organs to measure fluorescence or radioactivity

for quantitative biodistribution data, expressed as percentage of injected dose per gram of tissue
(%IA/g).

IRDye 700DX in Photodynamic Therapy Pathways

The following diagram illustrates the core mechanism of IRDye 700DX in targeted Near-Infrared

Photoimmunotherapy (NIR-PIT), which underlies its performance in the experimental data [4].
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Key Features of IRDye 700DX

Antibody

Target-Specific Photosensitizer Conjugate (TSPC)

  Conjugated

IR700

  Conjugated

Binding

Injected

Cell Membrane Damage

NIR Light Irradiation

Rapid Necrotic Cell Death

Immunogenic Cell Death (ICD)

Activation of Anti-Tumor Immune Response

Hydrophilic Activated by NIR Light
(690 nm)

Fluorescent Imaging
Capability

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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